Cas no 2229404-92-4 (2,2,4,4,4-pentafluoro-3-(trifluoromethyl)butanoic acid)

• Product Name: 2,2,4,4,4-pentafluoro-3-(trifluoromethyl)butanoic acid
• CAS No: 2229404-92-4
• MF: C₅H₂F₈O₂
• MW: 246.055409908295
• CID: 6042829
• PubChem ID: 165833085
• Update Time: 2025-06-13

2,2,4,4,4-pentafluoro-3-(trifluoromethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2,4,4,4-pentafluoro-3-(trifluoromethyl)butanoic acid
• 2229404-92-4
• EN300-1942112

• Inchi： 1S/C5H2F8O2/c6-3(7,2(14)15)1(4(8,9)10)5(11,12)13/h1H,(H,14,15)
• InChI Key： YYZDEMZXPAFYDG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C(C(F)(F)F)C(F)(F)F)F

Computed Properties

• Exact Mass: 245.99270460g/mol
• Monoisotopic Mass: 245.99270460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2,4,4,4-pentafluoro-3-(trifluoromethyl)butanoic acid

Comprehensive Overview of 2,2,4,4,4-Pentafluoro-3-(trifluoromethyl)butanoic Acid (CAS No. 2229404-92-4)

The 2,2,4,4,4-pentafluoro-3-(trifluoromethyl)butanoic acid (CAS No. 2229404-92-4) is a highly fluorinated carboxylic acid that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound, characterized by its perfluorinated structure, is increasingly being explored in fields such as pharmaceuticals, agrochemicals, and advanced materials. Its high thermal stability and resistance to chemical degradation make it a valuable intermediate in synthetic chemistry.

One of the most frequently searched questions regarding this compound is: "What are the applications of 2,2,4,4,4-pentafluoro-3-(trifluoromethyl)butanoic acid?" The answer lies in its ability to act as a fluorinated building block in the synthesis of complex molecules. Researchers are particularly interested in its potential to enhance the bioavailability and metabolic stability of pharmaceutical compounds. Additionally, its low surface energy properties make it suitable for coatings and surfactants in industrial applications.

Another trending topic in the scientific community is the environmental impact of fluorinated compounds. While 2,2,4,4,4-pentafluoro-3-(trifluoromethyl)butanoic acid is not classified as a hazardous substance, its persistence in the environment has raised questions about sustainable alternatives. Recent studies focus on green chemistry approaches to minimize the ecological footprint of such compounds, aligning with global efforts to reduce PFAS (per- and polyfluoroalkyl substances) contamination.

The synthesis of 2,2,4,4,4-pentafluoro-3-(trifluoromethyl)butanoic acid typically involves multi-step fluorination processes, which are a subject of ongoing optimization. Chemists are exploring catalytic methods to improve yield and reduce waste, addressing the growing demand for cost-effective production. This aligns with the broader industry trend toward sustainable manufacturing and circular economy principles.

In the pharmaceutical sector, the compound's unique electronic effects due to its fluorine atoms are being leveraged to design drugs with improved target specificity. For instance, its incorporation into protease inhibitors and kinase modulators has shown promising results in preclinical studies. This has sparked interest in its potential for next-generation therapeutics, particularly in oncology and antiviral research.

From a commercial perspective, the global market for fluorinated compounds is expanding rapidly, driven by advancements in electronic materials and renewable energy technologies. 2,2,4,4,4-pentafluoro-3-(trifluoromethyl)butanoic acid is no exception, with suppliers focusing on high-purity grades to meet the stringent requirements of semiconductor fabrication and lithium-ion battery production. This underscores its role in enabling cutting-edge innovations.

In conclusion, 2,2,4,4,4-pentafluoro-3-(trifluoromethyl)butanoic acid (CAS No. 2229404-92-4) represents a fascinating intersection of chemistry and technology. Its multifunctional properties and broad applicability make it a compound of enduring interest. As research continues to uncover new uses and refine synthetic methods, it is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.